Epibrassinolide
Epibrassinolide
Brand Name:
Vulcanchem
CAS No.:
78821-43-9
VCID:
VC0191173
InChI:
InChI=1S/C28H48O6/c1-14(2)15(3)24(31)25(32)16(4)18-7-8-19-17-13-34-26(33)21-11-22(29)23(30)12-28(21,6)20(17)9-10-27(18,19)5/h14-25,29-32H,7-13H2,1-6H3/t15-,16+,17+,18-,19+,20+,21-,22+,23-,24-,25-,27-,28-/m1/s1
SMILES:
CC(C)C(C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Molecular Formula:
C28H48O6
Molecular Weight:
480.68
Epibrassinolide
CAS No.: 78821-43-9
Natural Products
VCID: VC0191173
Molecular Formula: C28H48O6
Molecular Weight: 480.68
CAS No. | 78821-43-9 |
---|---|
Product Name | Epibrassinolide |
Molecular Formula | C28H48O6 |
Molecular Weight | 480.68 |
IUPAC Name | (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R,5R)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one |
Standard InChI | InChI=1S/C28H48O6/c1-14(2)15(3)24(31)25(32)16(4)18-7-8-19-17-13-34-26(33)21-11-22(29)23(30)12-28(21,6)20(17)9-10-27(18,19)5/h14-25,29-32H,7-13H2,1-6H3/t15-,16+,17+,18-,19+,20+,21-,22+,23-,24-,25-,27-,28-/m1/s1 |
SMILES | CC(C)C(C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O |
Synonyms | 22R,23R,24R-2a,3a,22,23-Tetrahydroxy-B-homo-7-oxa-5a-ergostan-6-one; (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2R,3R,4R)-2,3-Dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one |
Reference | McMorris, T.C. and Patil, P.A., J. Org. Chem., 58, 2338-2339 (1993) |
PubChem Compound | 443055 |
Last Modified | Nov 12 2021 |
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